Coenzyme Q2

• CAS No.: 606-06-4
• Product Name: Coenzyme Q2
• Molecular Formula: C19H26O4
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 2-[(2E)-3,7-dimethylocta-2,6-dienyl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• Standard InChI: InChI=1S/C19H26O4/c1-12(2)8-7-9-13(3)10-11-15-14(4)16(20)18(22-5)19(23-6)17(15)21/h8,10H,7,9,11H2,1-6H3/b13-10+
• Standard InChIKey: SQQWBSBBCSFQGC-JLHYYAGUSA-N
• Isomeric SMILES: CC1=C(C(=O)C(=C(C1=O)OC)OC)C/C=C(\C)/CCC=C(C)C
• SMILES: CC1=C(C(=O)C(=C(C1=O)OC)OC)CC=C(C)CCC=C(C)C
• Canonical SMILES: CC1=C(C(=O)C(=C(C1=O)OC)OC)CC=C(C)CCC=C(C)C
• Appearance: Assay:≥98%A solution in ethanol
• Physical Description: Solid
• Description: Ubiquinone-2, also known as ubiquinone 10 or coenzyme Q2, belongs to the class of organic compounds known as ubiquinones. These are coenzyme Q derivatives containing a 5, 6-dimethoxy-3-methyl(1, 4-benzoquinone) moiety to which an isoprenyl group is attached at ring position 2(or 6). Ubiquinone-2 is considered to be a practically insoluble (in water) and relatively neutral molecule. Ubiquinone-2 has been primarily detected in blood. Within the cell, ubiquinone-2 is primarily located in the membrane (predicted from logP) and cytoplasm.; Ubiquinone-2 is a compound composed of the 2,3-dimethoxy-5-methylbenzoquinone nucleus common to ubiquinones; and a side chain of two isoprenoid units.
• Synonyms: 2,3-dimethoxy-5-geranyl-6-methyl-1,4-benzoquinone; 2,5-cyclohexadiene-1,4-dione, 2-((2e)-3,7-dimethyl-2,6-octadien-1-yl)-5,6-dimethoxy-3-methyl-; coenzyme Q2; p-benzoquinone, 2-geranyl-5,6-dimethoxy-3-methyl-; Ubiquinone Q2; Ubiquinone Q2, (E)-isomer; ubiquinone-2
• PubChem Compound: 5280346
• Last Modified: Nov 11 2021